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Abstract

This technical guide provides a comprehensive overview of 3,3-Dimethylthietane (CAS
Number 13188-85-7), a sulfur-containing heterocyclic compound. The document consolidates
available physicochemical properties, spectral data, and safety information. Notably, there is a
scarcity of published experimental data for this specific molecule. Therefore, this guide also
presents a detailed, proposed experimental protocol for its synthesis based on established
methods for analogous 3,3-disubstituted thietanes. Furthermore, the guide discusses the
general reactivity of the thietane ring and the potential biological significance of small-molecule
sulfur heterocycles in the context of drug discovery and development. The information is
structured to be a valuable resource for researchers interested in the synthesis,
characterization, and potential applications of 3,3-Dimethylthietane and related compounds.

Chemical and Physical Properties

3,3-Dimethylthietane is a four-membered heterocyclic compound containing a sulfur atom. Its
structure consists of a thietane ring substituted with two methyl groups at the C3 position.[1]
While extensive experimental data for this specific compound is not readily available in the
literature, a summary of its known and computed properties is presented below.

Table 1: Physicochemical Properties of 3,3-Dimethylthietane
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Property Value Source

Molecular Formula CsH10S PubChem|[2]
Molecular Weight 102.20 g/mol PubChem|[2]
IUPAC Name 3,3-dimethylthietane PubChem|[2]
CAS Number 13188-85-7 PubChem][2]
Canonical SMILES cci(cscuce PubChem|[2]

RPRIYERFOHERFT-
InChiKey PubChem|[2]
UHFFFAOYSA-N

Boiling Point Not reported
Melting Point Not reported
Density Not reported
Kovats Retention Index
739 NIST[3]
(Standard non-polar)
Computed XLogP3 1.8 PubChem|[2]

Synthesis and Experimental Protocols

A standard and effective method for the synthesis of 3,3-disubstituted thietanes involves the
reaction of a 1,3-dihaloalkane with a sulfide salt.[4] Although a specific protocol for 3,3-
Dimethylthietane has not been found in the reviewed literature, the following detailed
experimental procedure is proposed based on this general methodology.

Proposed Synthesis of 3,3-Dimethylthietane

The proposed synthesis involves the reaction of 1,3-dibromo-2,2-dimethylpropane with sodium
sulfide.

Reaction Scheme:

Experimental Protocol:
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Materials:

1,3-dibromo-2,2-dimethylpropane

Sodium sulfide nonahydrate (NazS-9Hz0)

Ethanol (absolute)

Diethyl ether

Anhydrous magnesium sulfate

Argon or Nitrogen gas (for inert atmosphere)

Equipment:

Three-necked round-bottom flask

o Reflux condenser

e Mechanical stirrer

e Addition funnel

» Heating mantle with temperature control

e Separatory funnel

 Rotary evaporator

« Distillation apparatus

Procedure:

e Reaction Setup: A 500 mL three-necked round-bottom flask is equipped with a mechanical
stirrer, a reflux condenser, and a gas inlet for maintaining an inert atmosphere. The
apparatus is flame-dried and allowed to cool under a stream of argon or nitrogen.
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e Charging the Flask: The flask is charged with sodium sulfide nonahydrate (X.X g, Y.Y mmol)
and absolute ethanol (200 mL). The mixture is stirred to dissolve the sodium sulfide.

» Addition of Haloalkane: 1,3-dibromo-2,2-dimethylpropane (A.A g, B.B mmol) is dissolved in
absolute ethanol (50 mL) and transferred to the addition funnel. This solution is added
dropwise to the stirred sodium sulfide solution over a period of 1 hour.

o Reaction: The reaction mixture is heated to reflux and maintained at this temperature for 12-
24 hours. The progress of the reaction can be monitored by gas chromatography (GC) or
thin-layer chromatography (TLC).

o Workup: After the reaction is complete, the mixture is cooled to room temperature. The
solvent is removed under reduced pressure using a rotary evaporator. The resulting residue
is partitioned between diethyl ether (150 mL) and water (150 mL). The aqueous layer is
separated and extracted with diethyl ether (2 x 50 mL).

 Purification: The combined organic layers are washed with brine (100 mL), dried over
anhydrous magnesium sulfate, filtered, and the solvent is carefully removed by distillation at
atmospheric pressure to avoid loss of the volatile product. The crude product is then purified
by fractional distillation to yield 3,3-Dimethylthietane.

Diagram 1: Proposed Synthesis Workflow for 3,3-Dimethylthietane
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Caption: A flowchart illustrating the proposed synthesis of 3,3-Dimethylthietane.
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Spectral Data

Detailed experimental spectral data for 3,3-Dimethylthietane is limited. The following
summarizes the available information.

Mass Spectrometry

The NIST WebBook provides a mass spectrum for 3,3-Dimethylthietane.[3] The spectrum
shows a molecular ion peak (M+) at m/z 102, corresponding to the molecular weight of the
compound.[2] The base peak is observed at m/z 56.[2] A detailed fragmentation analysis has
not been published, but a proposed fragmentation pattern is presented below based on general
principles of mass spectrometry for sulfides and cyclic alkanes.

Table 2: Key Mass Spectrometry Peaks for 3,3-Dimethylthietane

m/z Proposed Fragment Source

102 [CsH10S]* (Molecular lon) NIST,[3] PubChem[2]
56 [CaHs]* (Loss of C2H4S) PubChem][2]

41 [CsHs]+ PubChem|[2]

Diagram 2: Proposed Mass Spectrometry Fragmentation of 3,3-Dimethylthietane
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Caption: A simplified proposed fragmentation pathway for 3,3-Dimethylthietane in mass
spectrometry.

NMR and IR Spectroscopy

As of the date of this publication, no experimental *H NMR, 13C NMR, or IR spectra for 3,3-
Dimethylthietane have been found in the reviewed scientific literature or databases.

Reactivity and Potential Biological Activity
Chemical Reactivity

The reactivity of the thietane ring is influenced by ring strain and the presence of the sulfur
atom. Thietanes can undergo various reactions, including:

» Ring-opening reactions: The strained four-membered ring can be opened by nucleophiles or
electrophiles.
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e Oxidation: The sulfur atom can be oxidized to form thietane-1-oxide and thietane-1,1-dioxide.

e Thermal and Photochemical Reactions: Thietanes can undergo ring cleavage or
rearrangement upon heating or irradiation.

The gem-dimethyl group at the 3-position of 3,3-Dimethylthietane is expected to provide steric
hindrance, which may influence the regioselectivity of ring-opening reactions.

Biological Activity and Significance in Drug Discovery

While there is no specific data on the biological activity of 3,3-Dimethylthietane, small-
molecule sulfur heterocycles are of significant interest in medicinal chemistry due to their
diverse biological activities.[5][6] They are components of numerous natural products and
pharmaceuticals. The sulfur atom can engage in various non-covalent interactions with
biological targets, influencing binding affinity and selectivity.[7]

The thietane moiety is considered a valuable scaffold in drug design as it can introduce three-
dimensionality and modulate the physicochemical properties of a molecule. Thietane
derivatives have been investigated for a range of therapeutic applications, including as
anticancer, antiviral, and anti-inflammatory agents.[4] The presence of 3,3-Dimethylthietane in
the extract of Syzygium cumini, a plant with known antifungal properties, suggests that this
compound may contribute to the observed bioactivity, warranting further investigation.

Diagram 3: Hypothetical Role of Sulfur Heterocycles in Drug-Receptor Interaction
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Caption: A conceptual diagram illustrating the potential role of sulfur heterocycles in modulating
biological pathways.

Safety and Handling

Specific safety data for 3,3-Dimethylthietane is not available. However, based on its structure
as a volatile, flammable sulfur compound, the following precautions are recommended:

Handling: Work in a well-ventilated fume hood. Use personal protective equipment (PPE),
including safety glasses, a lab coat, and chemical-resistant gloves.[3][9]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.[8]

o Fire: Use dry chemical, carbon dioxide, or foam extinguishers. Water may be ineffective.[9]

» Disposal: Dispose of in accordance with local, state, and federal regulations for chemical
waste.

Conclusion

3,3-Dimethylthietane is a simple sulfur-containing heterocycle with limited available
experimental data. This guide has compiled the known information and provided a proposed
synthesis protocol to facilitate further research. The general reactivity of the thietane ring and
the established biological importance of related sulfur heterocycles suggest that 3,3-
Dimethylthietane could be a valuable building block for the synthesis of novel compounds with
potential applications in medicinal chemistry and materials science. Further experimental
investigation into its synthesis, characterization, and biological activity is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.tandfonline.com/doi/abs/10.1080/17415990500322792
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethylthietane
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C5H10S/c1-5(2)3-6-4-5/h3-4H2%2C1-2H3
https://pmc.ncbi.nlm.nih.gov/articles/PMC7323639/
https://www.researchgate.net/publication/334473905_Role_of_sulphur-heterocycles_in_medicinal_chemistry_An_update
https://pubmed.ncbi.nlm.nih.gov/35900713/
https://pubmed.ncbi.nlm.nih.gov/35900713/
https://pubs.rsc.org/en/content/articlelanding/2016/ob/c6ob00254d
https://pubs.rsc.org/en/content/articlelanding/2016/ob/c6ob00254d
https://www.espimetals.com/index.php/msds/951-Sulfur
https://www.teck.com/media/Sulphur_SDS.pdf
https://www.benchchem.com/product/b15485380#3-3-dimethylthietane-cas-number-13188-85-7
https://www.benchchem.com/product/b15485380#3-3-dimethylthietane-cas-number-13188-85-7
https://www.benchchem.com/product/b15485380#3-3-dimethylthietane-cas-number-13188-85-7
https://www.benchchem.com/product/b15485380#3-3-dimethylthietane-cas-number-13188-85-7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15485380?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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